

carbetocin cost comparison oxytocin economic evaluation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carbetocin

CAS No.: 37025-55-1

Cat. No.: S640086

[Get Quote](#)

Economic Comparison: Carbetocin vs. Oxytocin

Country / Setting	Key Cost-Effectiveness Findings	Primary Driver & Notes
Uganda (Public health facilities)	Cost-saving vs. oxytocin. Averted 57,536 PPH cases and 123 maternal deaths per annual cohort. Saved the public healthcare system USD \$1,058,353 [1].	Heat stability leads to higher real-world efficacy by avoiding quality degradation, preventing more PPH cases and associated treatment costs [1].
India (Public health system)	Cost-saving vs. oxytocin. Avoided 5,468 PPH events and 5 deaths per 100,000 births. Saved USD \$171,700 per 100,000 births [2].	Benefits were even greater when compared to misoprostol. The budget impact analysis projected savings of USD \$11.4 million over five years with carbetocin adoption [2].
The Philippines (Societal perspective)	Not cost-effective at the listed price of USD \$18 per dose. The incremental cost-effectiveness ratio (ICER) was far above the local cost-effectiveness threshold [3].	This study highlights that cost-effectiveness is highly sensitive to the procurement price of carbetocin. It may become cost-effective with price reductions [3].

Underlying Mechanisms and Experimental Evidence


The economic advantage of **carbetocin** stems from its distinct pharmacological properties and performance in clinical trials.

Molecular Pharmacology and Signaling

Carbetocin is a long-acting analog of oxytocin. Both molecules bind to the oxytocin receptor (OXTR), a G-protein coupled receptor (GPCR), to induce uterine contractions [4] [5]. However, key differences explain **carbetocin's** clinical profile:

- **Functional Selectivity:** Unlike oxytocin, **carbetocin** demonstrates **biased agonism**. It selectively activates the OXTR/Gq signaling pathway but does not activate other G-proteins or β -arrestin pathways like oxytocin does. This unique signaling profile may underlie its different physiological effects [6].
- **Receptor Trafficking:** **Carbetocin** promotes OXTR internalization via a β -arrestin-independent pathway and does not induce receptor recycling to the plasma membrane, a process distinct from oxytocin [6].
- **Structural Stability:** **Carbetocin** is synthesized by deaminating the N-terminus and replacing a disulphide bridge, making it **resistant to degradation by aminopeptidases**. This gives it a significantly longer half-life (~85-100 minutes) compared to oxytocin (~3.4 minutes) [6].

The following diagram illustrates the key differences in the signaling and trafficking pathways between oxytocin and **carbetocin**.



[Click to download full resolution via product page](#)

Key Clinical Trial Data

The CHAMPION trial, a large-scale, randomized, double-blind study, provided the foundational evidence for **carbetocin's** efficacy. It demonstrated that **heat-stable carbetocin is non-inferior to oxytocin** in preventing blood loss of ≥ 500 mL or the use of additional uterotonics after vaginal birth [7]. Its heat-stability (remaining potent for 36 months at 30°C/75% humidity) is a critical advantage in LMICs where up to 40% of oxytocin samples may fail quality tests due to cold chain breakdowns [1] [2] [7].

Interpretation Guide for Researchers

When evaluating these economic studies, consider the following:

- **Perspective is Key:** The Ugandan and Indian studies took a **public healthcare system perspective**, factoring in costs saved from averting PPH treatments (transfusions, surgery, longer stays). The Philippine study used a broader **societal perspective**, which can yield different results [1] [2] [3].
- **Price Determines Outcome:** The cost-effectiveness conclusion is highly sensitive to the procurement price of **carbetocin**. At a publicly subsidized price, it is often cost-saving; at market price, it may not be cost-effective [2] [3].
- **Context Matters:** The **primary economic driver is the assumed failure rate of oxytocin** due to poor cold chain. In settings with reliable refrigeration, the economic advantage of **carbetocin** diminishes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. -effectiveness results Cost heat-stable comparing & other... carbetocin [pmc.ncbi.nlm.nih.gov]
2. -effectiveness and budget impact of heat-stable Cost ... carbetocin [bmchealthservres.biomedcentral.com]
3. Economic evaluation of carbetocin as prophylaxis for ... [bmchealthservres.biomedcentral.com]
4. An overview of the oxytocin-oxytocin receptor signaling network [pmc.ncbi.nlm.nih.gov]
5. Oxytocin Signaling Pathway [creative-diagnostics.com]
6. Carbetocin is a Functional Selective Gq Agonist That Does ... [pmc.ncbi.nlm.nih.gov]
7. Heat-Stable Carbetocin in the Management of Postpartum... [dovepress.com]

To cite this document: Smolecule. [carbetocin cost comparison oxytocin economic evaluation].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b640086#carbetocin-cost-comparison-oxytocin-economic-evaluation>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com